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Compound of Interest

Compound Name: Methyl dichlorophosphate

Cat. No.: B1584980 Get Quote

Methyl Dichlorophosphate: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

Methyl dichlorophosphate is a reactive organophosphorus compound with significant

applications in chemical synthesis. This document provides a comprehensive technical guide to

its properties, synthesis, and handling, tailored for professionals in research and development.

Chemical Identity
Methyl dichlorophosphate is a colorless liquid that is soluble in many organic solvents. It is

primarily identified by its CAS number and a variety of synonyms used in literature and

commercial listings.

Identifier Value

CAS Number 677-24-7

Molecular Formula CH₃Cl₂O₂P

A comprehensive list of its common synonyms is provided below to aid in literature searches

and material sourcing.
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Synonyms

Methyl phosphorodichloridate

Phosphorodichloridic acid, methyl ester

Dichlorophosphoryloxymethane

Methoxyphosphorylchloride

Methyl dichloridophosphate

(Phosphoric acid methyl) dichloride

Dichloridophosphoric acid methyl ester

Dichlorophosphinic acid methyl ester

Methyl phosphoric dichloride

Physicochemical Properties
The following table summarizes the key quantitative data for methyl dichlorophosphate,

providing a clear comparison of its physical and chemical characteristics.

Property Value Source

Molecular Weight 148.91 g/mol [1]

Density 1.488 g/mL at 25 °C

Boiling Point 62-64 °C at 15 mmHg

Refractive Index n20/D 1.436

Synthesis Protocol
Methyl dichlorophosphate can be synthesized through the reaction of phosphorus

oxychloride with methanol.[2] This process is a common method for producing

phosphorodichloridates.
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Experimental Methodology: Synthesis of Methyl
Dichlorophosphate
Objective: To synthesize methyl dichlorophosphate from phosphorus oxychloride and

methanol.

Materials:

Phosphorus oxychloride (POCl₃)

Methanol (CH₃OH)

Inert solvent (e.g., dichloromethane)

Reaction vessel equipped with a stirrer, dropping funnel, and a reflux condenser

Cooling bath

Distillation apparatus

Procedure:

In a reaction vessel, dissolve phosphorus oxychloride in an inert solvent under a dry, inert

atmosphere (e.g., nitrogen or argon).

Cool the mixture in a cooling bath to a temperature between 10 to 40°C.[2]

Slowly add methanol dropwise to the stirred solution. The addition rate should be controlled

to maintain the reaction temperature within the desired range.

After the addition is complete, allow the reaction mixture to stir for a specified period to

ensure the reaction goes to completion.

The resulting hydrogen chloride gas is carefully removed from the reaction mixture.[2]

If an excess of phosphorus oxychloride was used, it can be removed by distillation under

reduced pressure.[2]
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The crude methyl dichlorophosphate can be purified by fractional distillation under

reduced pressure.

Safety Precautions: This reaction is exothermic and produces corrosive hydrogen chloride gas.

It should be performed in a well-ventilated fume hood, and appropriate personal protective

equipment (gloves, safety glasses, lab coat) must be worn. Phosphorus oxychloride and

methyl dichlorophosphate are corrosive and moisture-sensitive.

Logical Workflow for Synthesis
The synthesis of methyl dichlorophosphate from phosphorus oxychloride and methanol

follows a straightforward logical progression. This workflow can be visualized as follows:

Reactants:
- Phosphorus Oxychloride

- Methanol

Reaction Step
(10-40°C) Removal of HCl GasIntermediate Mixture Purification

(Distillation) Methyl DichlorophosphatePurified Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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